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Compound of Interest

Compound Name:
1,2-dimethyl-6-nitro-1H-

benzimidazole

CAS No.: 19492-66-1

Cat. No.: B101268

Get Quote

Executive Summary & Core Identification
1,2-dimethyl-6-nitro-1H-benzimidazole is a specific regioisomer of the nitrobenzimidazole

class, distinct from its 5-nitro tautomeric/isomeric counterparts. It serves as a critical

intermediate in the synthesis of bioactive heterocyclic compounds, particularly in the

development of phosphodiesterase inhibitors, antiviral agents, and functionalized

benzimidazole amines.

Researchers must exercise extreme caution to distinguish this compound from Dimetridazole

(1,2-dimethyl-5-nitro-1H-imidazole), a veterinary drug with a similar name but a completely

different core structure (imidazole vs. benzimidazole).
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Feature Specification

Chemical Name 1,2-dimethyl-6-nitro-1H-benzimidazole

Molecular Formula C₉H₉N₃O₂

Molecular Weight 191.19 g/mol

Core Scaffold
Benzimidazole (Fused benzene and imidazole

rings)

Key Substituents Methyl (N1), Methyl (C2), Nitro (C6)

Related CAS (Precursor)
1792-40-1 (2-Methyl-5-nitro-1H-benzimidazole -

Tautomer)

Related CAS (Non-Nitro) 2876-08-6 (1,2-Dimethylbenzimidazole)

Isomerism Note
Often produced as a mixture with 1,2-dimethyl-

5-nitrobenzimidazole.[1][2]

Critical Note on CAS Numbers: While the parent tautomer (2-methyl-5-nitrobenzimidazole) has

a well-established CAS (1792-40-1), the specific N-methylated regioisomer 1,2-dimethyl-6-

nitrobenzimidazole is frequently cited in literature (e.g., J. Chem. Soc., 1931) without a unique,

widely indexed commercial CAS number in standard catalogs. It is often identified via its

precursor or as part of a reaction mixture requiring separation.

Structural Analysis & Isomerism
The synthesis of N-substituted benzimidazoles from 5-nitrobenzimidazole precursors

introduces a regiochemical challenge. The precursor, 2-methyl-5-nitrobenzimidazole, exists in

tautomeric equilibrium between the 5-nitro and 6-nitro forms (due to the labile proton on

nitrogen).
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Upon alkylation (methylation) at the N1 position, this equilibrium is "frozen," yielding two

distinct, non-interconvertible isomers:

1,2-dimethyl-5-nitrobenzimidazole (Nitro group meta to the N-methyl).

1,2-dimethyl-6-nitrobenzimidazole (Nitro group para to the N-methyl).

Mechanistic Pathway Diagram
The following diagram illustrates the bifurcation point where the specific 6-nitro isomer is

generated.

2-Methyl-5-nitrobenzimidazole
(Tautomeric Equilibrium)

CAS: 1792-40-1

Methylation Agent
(MeI or Me2SO4) + Base

Isomer A:
1,2-dimethyl-5-nitrobenzimidazole

(Often Major Product)
 Alkylation at N1(5)

Isomer B:
1,2-dimethyl-6-nitrobenzimidazole

(Target Compound)

 Alkylation at N3(6)

Reduction (SnCl2/HCl)
 Selective Reduction 1,2-dimethyl-1H-benzimidazol-6-amine

(Active Intermediate)

Click to download full resolution via product page

Caption: Divergent synthesis pathway showing the origin of the 6-nitro isomer via alkylation of

the tautomeric precursor.

Synthesis & Experimental Protocol
This protocol is derived from foundational heterocyclic chemistry techniques tailored for

regioselective isolation.

Phase 1: Methylation of 2-Methyl-5-Nitrobenzimidazole
Objective: To synthesize the mixture of 1,2-dimethyl-5/6-nitro isomers.

Reagents:

Substrate: 2-Methyl-5-nitrobenzimidazole (1.0 eq).

Alkylating Agent: Dimethyl sulfate (1.1 eq) or Methyl Iodide.
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Base: Sodium Hydroxide (NaOH) or Potassium Carbonate (K₂CO₃).

Solvent: Acetone or DMF (Dimethylformamide).

Procedure:

Dissolve the precursor in the chosen solvent.

Add the base and stir for 30 minutes to deprotonate the imidazole nitrogen.

Dropwise add the methylating agent while maintaining temperature (reflux for acetone, 60-

80°C for DMF).

Monitor reaction progress via TLC (Thin Layer Chromatography). The N-methylated

products will be less polar than the starting material.

Work-up:

Remove solvent under reduced pressure.

Quench the residue with ice water to precipitate the crude isomeric mixture.

Phase 2: Separation of Isomers (The Critical Step)
Because the electronic environments of the 5-nitro and 6-nitro positions differ, the isomers

exhibit distinct solubility and chromatographic properties.

Fractional Crystallization: The 1,2-dimethyl-5-nitro isomer is typically less soluble in

ethanol/water mixtures and often crystallizes first. The target 1,2-dimethyl-6-

nitrobenzimidazole remains in the mother liquor or requires a different solvent system (e.g.,

benzene/petroleum ether) for purification.

NMR Validation:

1H NMR (DMSO-d6): The protons on the benzene ring show different coupling patterns.

NOE (Nuclear Overhauser Effect): Irradiation of the N-methyl group will show a strong

enhancement of the H-7 proton in the 1,2-dimethyl-6-nitro isomer (where H-7 is adjacent
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to N-Me). In the 5-nitro isomer, the N-methyl is adjacent to H-7, but the nitro group is at

position 5, changing the shielding significantly.

Phase 3: Reduction (Application Context)
The 6-nitro compound is frequently reduced to the amine for drug synthesis.

Protocol: Dissolve 1,2-dimethyl-6-nitro-1H-benzimidazole (1 g) in conc. HCl (15 mL). Add

Tin(II) chloride dihydrate (4.7 g).[1] Stir at room temperature for 6 hours. Neutralize to pH 10

to isolate 1,2-dimethyl-1H-benzimidazol-6-amine.

Physical Properties & Characterization
Property Description

Appearance
White to pale yellow crystalline solid (when

pure).

Solubility
Soluble in DMSO, DMF, Chloroform; sparingly

soluble in water.

Melting Point

Distinct from the 5-nitro isomer (Literature

values vary by purity, typically >150°C range for

nitrobenzimidazoles).

Spectroscopy

IR: Strong NO₂ bands at ~1530 cm⁻¹

(asymmetric) and ~1350 cm⁻¹ (symmetric). MS:

Molecular ion peak [M+] at m/z 191.

Applications in Drug Development
The 1,2-dimethyl-6-nitro-1H-benzimidazole scaffold is a pharmacophore utilized in:

Phosphodiesterase Inhibitors: Used as a precursor for quinoline derivatives that inhibit

phosphodiesterase, relevant in treating inflammatory disorders.

Antiviral Agents: Benzimidazole derivatives are potent inhibitors of viral helicase enzymes.

Antiparasitic Research: While distinct from Dimetridazole, the benzimidazole analogs are

investigated for enhanced activity against anaerobic protozoa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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